Cas no 244229-36-5 ((1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(2-Bromophenyl)-2,2,2-trifluoroethan-1-ol is a chiral brominated trifluoromethyl alcohol derivative with significant utility in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific (S)-configuration ensures high enantioselectivity in reactions, making it valuable for constructing complex molecular architectures. The presence of both bromo and trifluoromethyl groups enhances its reactivity in cross-coupling reactions and introduces lipophilicity, beneficial for drug design. The compound’s stability under standard conditions allows for straightforward handling and storage. Its versatility in serving as a precursor for bioactive molecules underscores its importance in medicinal chemistry and agrochemical research. The defined stereochemistry and functional group compatibility further support its use in precision synthetic applications.

(1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol structure

244229-36-5 structure

Product Name:(1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol

CAS No:244229-36-5

MF:C₈H₆BrF₃O

MW:255.031852245331

CID:5815310

PubChem ID:15424579

Update Time:2025-10-16

(1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 2-bromo-α-(trifluoromethyl)-, (αS)-
- (alphaS)-2-Bromo-alpha-(trifluoromethyl)benzenemethanol
- (1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol
- EN300-1932664
- DTXSID001244918
- 244229-36-5
- Inchi： 1S/C8H6BrF3O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H/t7-/m0/s1
- InChI Key： AHNQGLQRPWGSLD-ZETCQYMHSA-N
- SMILES： C1([C@@H](C(F)(F)F)O)=CC=CC=C1Br

Computed Properties

Exact Mass: 253.95541g/mol
Monoisotopic Mass: 253.95541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.665±0.06 g/cm3(Predicted)
Boiling Point: 271.9±40.0 °C(Predicted)
pka: 11.50±0.10(Predicted)

(1S)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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